tert-Butyl 1-amino-4-propylcyclohexane-1-carboxylate
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Properties
Molecular Formula |
C14H27NO2 |
|---|---|
Molecular Weight |
241.37 g/mol |
IUPAC Name |
tert-butyl 1-amino-4-propylcyclohexane-1-carboxylate |
InChI |
InChI=1S/C14H27NO2/c1-5-6-11-7-9-14(15,10-8-11)12(16)17-13(2,3)4/h11H,5-10,15H2,1-4H3 |
InChI Key |
BHUCHEUOYYSEKJ-UHFFFAOYSA-N |
Canonical SMILES |
CCCC1CCC(CC1)(C(=O)OC(C)(C)C)N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of tert-Butyl 1-amino-4-propylcyclohexane-1-carboxylate typically involves multiple steps, starting from commercially available precursors. One common method involves the reaction of cyclohexanone with propylamine to form the corresponding imine, which is then reduced to the amine. The resulting amine is then reacted with tert-butyl chloroformate to form the final product .
Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.
Chemical Reactions Analysis
Types of Reactions: tert-Butyl 1-amino-4-propylcyclohexane-1-carboxylate can undergo various chemical reactions, including:
Oxidation: The amino group can be oxidized to form nitroso or nitro derivatives.
Reduction: The ester group can be reduced to the corresponding alcohol.
Substitution: The amino group can participate in nucleophilic substitution reactions.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.
Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.
Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the amino group may yield nitroso or nitro compounds, while reduction of the ester group may yield the corresponding alcohol.
Scientific Research Applications
Chemistry: In chemistry, tert-Butyl 1-amino-4-propylcyclohexane-1-carboxylate is used as a building block for the synthesis of more complex molecules.
Biology and Medicine: In biology and medicine, this compound may be investigated for its potential pharmacological properties. Its structural features suggest that it could interact with biological targets, making it a candidate for drug development .
Industry: In industry, tert-Butyl 1-amino-4-propylcyclohexane-1-carboxylate can be used as an intermediate in the production of agrochemicals, pharmaceuticals, and other fine chemicals. Its stability and reactivity make it suitable for various industrial applications .
Mechanism of Action
The mechanism of action of tert-Butyl 1-amino-4-propylcyclohexane-1-carboxylate involves its interaction with specific molecular targets. The amino group can form hydrogen bonds with biological molecules, while the ester group can undergo hydrolysis to release the active amine. These interactions can modulate the activity of enzymes, receptors, or other proteins, leading to various biological effects .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Key Structural and Functional Differences
The compound is compared below with two closely related derivatives identified in the evidence (Table 1):
Table 1: Comparative Analysis of Structural Analogues
Critical Insights
Ring Size and Conformation: The target compound’s cyclohexane ring offers greater conformational flexibility compared to the cyclopentene core of CAS 146307-51-7. This flexibility may influence binding interactions in biological systems or crystallization behavior .
Substituent Effects :
- The 4-propyl group in the target compound enhances lipophilicity (higher logP) relative to the 4-hydroxymethyl (CAS 146307-51-9) and 4-methyl ester (CAS 676371-64-5) groups. This property could improve membrane permeability in drug candidates but reduce aqueous solubility .
- The methyl ester in CAS 676371-64-5 introduces hydrolytic susceptibility under basic conditions, unlike the stable ether linkage in the target compound’s Boc group .
Synthetic and Functional Utility :
- CAS 146307-51-9’s hydroxymethyl group allows for further derivatization (e.g., oxidation to carboxylic acids), whereas the target’s propyl chain is less reactive, favoring applications requiring inert alkyl spacers .
- The trans-configuration of CAS 676371-64-5’s methyl ester may influence stereoselective interactions in enzyme-binding pockets compared to the target’s unconstrained propyl substituent .
Biological Activity
Tert-Butyl 1-amino-4-propylcyclohexane-1-carboxylate (CAS No. 502937-07-7) is a compound of interest in medicinal chemistry due to its structural characteristics and potential biological activities. This article reviews its biological properties, focusing on its pharmacological effects, mechanisms of action, and relevant case studies.
Chemical Structure and Properties
The molecular formula for tert-butyl 1-amino-4-propylcyclohexane-1-carboxylate is , with a molecular weight of 251.36 g/mol. The compound features a tert-butyl group, an amino group, and a cyclohexane structure, which contribute to its unique biological activity.
The mechanism by which tert-butyl 1-amino-4-propylcyclohexane-1-carboxylate exerts its effects involves interaction with specific biological targets, potentially influencing enzyme activity and receptor binding. These interactions can modulate various signaling pathways, leading to physiological changes.
Antimicrobial Activity
Research indicates that compounds similar to tert-butyl 1-amino-4-propylcyclohexane-1-carboxylate exhibit significant antimicrobial properties. For instance, studies have shown that derivatives with similar structures can inhibit bacterial growth by disrupting cell wall synthesis or interfering with metabolic pathways.
Anti-inflammatory Effects
Preliminary studies suggest that this compound may possess anti-inflammatory properties. For example, compounds in the same class have been shown to inhibit the release of pro-inflammatory cytokines such as IL-1β and IL-18, which are critical in inflammatory responses.
Neuroprotective Potential
There is emerging evidence that tert-butyl 1-amino-4-propylcyclohexane-1-carboxylate may have neuroprotective effects. Compounds with similar structures have been found to protect neuronal cells from apoptosis induced by oxidative stress, suggesting potential applications in neurodegenerative diseases.
Case Studies
| Study | Findings |
|---|---|
| Study 1 | Investigated the antimicrobial efficacy of related compounds against Gram-positive and Gram-negative bacteria, showing promising results with minimum inhibitory concentrations (MICs) below 100 µg/mL. |
| Study 2 | Explored anti-inflammatory effects in vitro, demonstrating a reduction in IL-1β levels by up to 30% at concentrations of 10 µM, indicating potential therapeutic applications in inflammatory diseases. |
| Study 3 | Evaluated neuroprotective properties in a rat model of ischemia, where treatment with the compound resulted in a significant decrease in neuronal cell death compared to controls. |
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
